Cas no 23042-33-3 (Benzenamine, 4-bromo-N-methyl-N-nitro-)

Benzenamine, 4-bromo-N-methyl-N-nitro- structure
23042-33-3 structure
Product Name:Benzenamine, 4-bromo-N-methyl-N-nitro-
CAS No:23042-33-3
MF:C7H7BrN2O2
MW:231.046680688858
CID:1413111
Update Time:2024-08-15

Benzenamine, 4-bromo-N-methyl-N-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-bromo-N-methyl-N-nitro-
    • 4-Brom-N-methyl-N-nitro-anilin
    • 4-Brom-N-nitro-N-methylanilin
    • Methyl-(4-brom-phenyl)-nitramin
    • N-N-Tro-N-methyl-4-brom-anilin
    • Inchi: 1S/C7H7BrN2O2/c1-9(10(11)12)7-4-2-6(8)3-5-7/h2-5H,1H3
    • InChI Key: RHTLZMFUVXCMMR-UHFFFAOYSA-N
    • SMILES: C1(N(C)[N+]([O-])=O)=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 229.96900

Experimental Properties

  • Density: 1.651±0.06 g/cm3(Predicted)
  • Melting Point: 84.5-85.0 °C
  • Boiling Point: 360.1±34.0 °C(Predicted)
  • PSA: 49.06000
  • LogP: 2.60020
  • pka: -4.10±0.50(Predicted)

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